Cas no 1247509-99-4 (2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol
• CAS No: 1247509-99-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6543092
• PubChem ID: 62596719
• Update Time: 2025-05-21

2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol
• Cyclopentanol, 2-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C9H14N2O/c1-11-6-7(5-10-11)8-3-2-4-9(8)12/h5-6,8-9,12H,2-4H2,1H3
• InChI Key： GEYIWEYDYWRLRX-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1C1=CN(C)N=C1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 313.5±35.0 °C(Predicted)
• pka: 14.96±0.40(Predicted)

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol

Professional Introduction to Compound with CAS No 1247509-99-4 and Product Name 2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol

Compound with the CAS number 1247509-99-4 and the product name 2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in therapeutic interventions. The molecular framework of this compound integrates a cyclopentanone moiety with a substituted pyrazole ring, creating a scaffold that is both structurally intriguing and biologically relevant.

The 1-methyl-1H-pyrazol-4-yl substituent is a key feature of this compound, contributing to its pharmacological profile. Pyrazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the methyl group at the 1-position of the pyrazole ring enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. This modification can significantly influence the compound's pharmacokinetic behavior, making it a promising candidate for further investigation.

The cyclopentanone core of 2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol provides additional structural complexity that may contribute to its interactions with biological targets. Cyclopentanone derivatives have been explored in various therapeutic contexts due to their ability to mimic natural products and exhibit unique binding properties. The combination of the pyrazole and cyclopentanone moieties creates a multifaceted molecular entity that warrants detailed study.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has been instrumental in designing compounds like 2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations indicate potential binding to enzymes implicated in inflammation and cancer progression. These findings align with ongoing research efforts aimed at identifying novel therapeutic agents.

In the realm of drug discovery, the development of small molecules that can modulate biological pathways is of paramount importance. 2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol represents a promising lead compound that could be further optimized for specific therapeutic applications. The structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the well-documented activities of pyrazole derivatives.

The synthesis of 2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. The introduction of the pyrazole ring into the cyclopentanone scaffold necessitates careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct intricate molecular architectures with greater efficiency, which is crucial for drug development.

One of the most compelling aspects of 2-(1-methyl-1H-pyrazol-4-yl)cyclopentan-1-ol is its potential for further derivatization. By modifying various functional groups within the molecule, researchers can explore a wide range of biological activities. This flexibility makes it an ideal starting point for structure-based drug design. The ability to fine-tune the pharmacological properties of this compound through chemical modifications offers a pathway to develop novel therapeutics with improved efficacy and reduced side effects.

The growing interest in natural product-inspired molecules has also contributed to the relevance of compounds like 2-(1-methyl-1H-pyrazol-4-y)cyclopentan-l-l)-01. Natural products often serve as inspiration for synthetic chemists due to their unique structural motifs and biological activities. By incorporating elements from natural products into synthetic molecules, researchers can create new entities with enhanced pharmacological profiles. The cyclopentanone moiety, for example, is commonly found in natural products and has been associated with various biological functions.

As computational tools continue to evolve, so does our ability to predict and understand molecular interactions at an atomic level. These advancements are particularly relevant for compounds like 2-(l-methyl-lH-pyrrol-l)-yl)-cyclopane-l-l)-01, where detailed understanding of binding mechanisms is crucial for drug design. By integrating experimental data with computational models, researchers can gain insights into how this compound interacts with biological targets, which can guide further optimization efforts.

The potential applications of 2-(l-methyl-lH-pyrrol-l)-yl)-cyclopane-l-l)-01 extend beyond anti-inflammatory therapies. Preliminary studies suggest that this compound may also exhibit antimicrobial properties, making it a candidate for treating infections caused by resistant pathogens. The broad spectrum of activity exhibited by pyrazole derivatives supports this hypothesis, highlighting the versatility of this molecular scaffold.

In conclusion,2-(l-methyl-lH-pyrrol-l)-yl)-cyclopane-l-l)-01 represents a significant advancement in medicinal chemistry with considerable potential for therapeutic applications. Its unique structural features and promising pharmacological profile make it an attractive candidate for further investigation. As research continues to uncover new insights into its biological activities,this compound is poised to play a crucial role in the development of novel therapeutics.